Cas no 2172162-05-7 (1-(2-methylcyclopropyl)methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-methylcyclopropyl)methylcyclopentane-1-carbaldehyde
• CAS No: 2172162-05-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6518630
• PubChem ID: 165572782
• Update Time: 2025-08-03

1-(2-methylcyclopropyl)methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)methylcyclopentane-1-carbaldehyde
• 1-[(2-methylcyclopropyl)methyl]cyclopentane-1-carbaldehyde
• EN300-1619898
• 2172162-05-7

• Inchi： 1S/C11H18O/c1-9-6-10(9)7-11(8-12)4-2-3-5-11/h8-10H,2-7H2,1H3
• InChI Key： XXFPMRIMUSHSRL-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC1)CC1CC1C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-methylcyclopropyl)methylcyclopentane-1-carbaldehyde

1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde: A Comprehensive Overview

1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde, identified by the CAS Registry Number 2172162-05-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule's structure, comprising a cyclopentane ring substituted with a methyl group and a cyclopropane moiety, along with an aldehyde functional group, contributes to its distinctive chemical properties.

The synthesis of 1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of complex stereochemical frameworks, which are critical for optimizing the compound's bioavailability and pharmacokinetic properties. Researchers have explored various methodologies, including transition-metal-catalyzed cross-couplings and enantioselective oxidations, to synthesize this compound with high purity and enantiomeric excess.

In terms of applications, 1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde has shown promise in the development of novel therapeutic agents. Its aldehyde group serves as a reactive site for further functionalization, allowing chemists to explore its potential as a building block in medicinal chemistry. Recent studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies.

The structural integrity of 1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde is further enhanced by its cyclopropane ring, which introduces strain and reactivity into the molecule. This strained ring system has been exploited in various click chemistry reactions, enabling the rapid assembly of larger molecular frameworks. Such reactions are particularly valuable in drug discovery programs where time-to-market is critical.

From an analytical standpoint, the characterization of CAS No. 2172162-05-7 has benefited from advancements in spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the rigorous standards required for preclinical studies.

In conclusion, 1-(2-Methylcyclopropyl)methylcyclopentane-1-carbaldehyde, with its unique chemical properties and versatile functional groups, represents a valuable asset in contemporary organic chemistry. Its potential applications span across drug discovery, material science, and chemical synthesis, making it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is poised to contribute significantly to the development of innovative solutions in various industries.